1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea
Catalog No.
S7745043
CAS No.
M.F
C15H14Cl2N2OS
M. Wt
341.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)...](/img/structure-2d/800/S7745043.png)
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Product Name
1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea
IUPAC Name
1-[(2,4-dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea
Molecular Formula
C15H14Cl2N2OS
Molecular Weight
341.3 g/mol
InChI
InChI=1S/C15H14Cl2N2OS/c1-20-14-5-3-2-4-13(14)19-15(21)18-9-10-6-7-11(16)8-12(10)17/h2-8H,9H2,1H3,(H2,18,19,21)
InChI Key
BQWGSBGPQSCRAW-UHFFFAOYSA-N
SMILES
COC1=CC=CC=C1NC(=S)NCC2=C(C=C(C=C2)Cl)Cl
Canonical SMILES
COC1=CC=CC=C1NC(=S)NCC2=C(C=C(C=C2)Cl)Cl
XLogP3
4.2
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
2
Exact Mass
340.0203896 g/mol
Monoisotopic Mass
340.0203896 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
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